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Compound of Interest

Compound Name: Disperse Red 82

Cat. No.: B1580610 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of Disperse Red 82, ensuring the safety of laboratory personnel and minimizing

environmental impact. The following procedures are designed for researchers, scientists, and

drug development professionals.

Immediate Safety and Handling Precautions
Before handling Disperse Red 82, it is crucial to be aware of its potential hazards. The

substance is known to cause skin and serious eye irritation and may cause respiratory irritation.

[1] It may also cause an allergic skin reaction.[2]

Personal Protective Equipment (PPE):

Hand Protection: Wear chemical-impermeable gloves that have been inspected prior to use.

[3] Dispose of contaminated gloves after use in accordance with applicable laws and good

laboratory practices.

Eye/Face Protection: Use tightly fitting safety goggles with side-shields.[3]

Skin and Body Protection: Wear fire/flame resistant and impervious clothing.[3]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[3]

Handling Guidelines:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1580610?utm_src=pdf-interest
https://www.benchchem.com/product/b1580610?utm_src=pdf-body
https://www.benchchem.com/product/b1580610?utm_src=pdf-body
https://aksci.com/sds/T538_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Disperse-Red-82
https://www.chemicalbook.com/msds/disperse-red-82.pdf
https://www.chemicalbook.com/msds/disperse-red-82.pdf
https://www.chemicalbook.com/msds/disperse-red-82.pdf
https://www.chemicalbook.com/msds/disperse-red-82.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handle in a well-ventilated place.[3]

Avoid the formation of dust and aerosols.[3]

Avoid contact with skin, eyes, and personal clothing.[1][4]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[3]

Store the container tightly closed in a dry, cool, and well-ventilated place, away from

incompatible materials or foodstuff containers.[3][5]

Hazard Summary
The following table summarizes the hazard information for Disperse Red 82.

Hazard Type
GHS Hazard
Statement

Signal Word Pictogram(s)

Skin Irritation H315 Warning Exclamation

Eye Irritation H319 Warning Exclamation

Respiratory Irritation H335 Warning Exclamation

Skin Sensitization H317 Warning Exclamation

Data sourced from multiple safety data sheets.[1][2]

Spill and Accidental Release Procedures
Immediate and appropriate response to a spill is critical to prevent exposure and environmental

contamination.

Experimental Protocol for Spill Cleanup:

Evacuate and Secure: Evacuate personnel to safe areas and keep people away from and

upwind of the spill/leak.[3] Remove all sources of ignition.[3]

Ventilate: Ensure adequate ventilation in the affected area.[6]
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Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[3]

Cleanup (Dry Spill):

Use dry cleanup procedures and avoid generating dust.[5]

Vacuum or sweep up the material. A vacuum cleaner must be fitted with a HEPA-type

exhaust microfilter.[5]

Place the collected material into a suitable, closed, and labeled container for disposal.[5]

[6]

Cleanup (Wet Spill):

Absorb with inert material.

Vacuum or shovel up the material and place it into a labeled container for disposal.[5]

Decontamination: Wash the spill area down with large amounts of water, but prevent runoff

from entering drains.[5]

Dispose: Adhered or collected material should be promptly disposed of in accordance with

appropriate local, state, and federal laws and regulations.[3]
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Caption: Workflow for cleaning up a Disperse Red 82 spill.
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Improper disposal of Disperse Red 82 can lead to environmental contamination.[3] Do not

discharge into sewer systems or let the product enter drains.[3]

Step-by-Step Disposal Guide:

Waste Collection:

Collect waste material in suitable, closed, and clearly labeled containers.[3][6] This

includes the chemical itself and any contaminated materials from spills.

Disposal Method:

The primary recommended disposal method is through a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing.[3]

All waste must be handled in accordance with local, state, and federal regulations.[5]

Waste generators must consult these regulations to ensure complete and accurate

classification and disposal.[4]

Contaminated Packaging Disposal:

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.

[3]

Alternatively, the packaging can be punctured to make it unusable for other purposes and

then disposed of in a sanitary landfill.[3]

Combustible packaging materials may be disposed of via controlled incineration with flue

gas scrubbing.[3]
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Caption: Decision-making process for Disperse Red 82 disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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